Cas no 2103005-40-7 ((3S)-5-methyl-3-{(piperidin-2-yl)formamidomethyl}hexanoic acid hydrochloride)

• Product Name: (3S)-5-methyl-3-{(piperidin-2-yl)formamidomethyl}hexanoic acid hydrochloride
• CAS No: 2103005-40-7
• MF: C₁₄H₂₇ClN₂O₃
• MW: 306.828783273697
• MDL: MFCD29763306
• CID: 4638538
• PubChem ID: 122163464
• Update Time: 2025-10-30

(3S)-5-methyl-3-{(piperidin-2-yl)formamidomethyl}hexanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S)-5-Methyl-3-{[(piperidin-2-yl)formamido]methyl}hexanoic acid hydrochloride
• (3S)-5-methyl-3-[(piperidine-2-carbonylamino)methyl]hexanoic acid;hydrochloride
• (3S)-5-methyl-3-{(piperidin-2-yl)formamidomethyl}hexanoic acid hydrochloride

• MDL： MFCD29763306
• Inchi： 1S/C14H26N2O3.ClH/c1-10(2)7-11(8-13(17)18)9-16-14(19)12-5-3-4-6-15-12;/h10-12,15H,3-9H2,1-2H3,(H,16,19)(H,17,18);1H/t11-,12?;/m0./s1
• InChI Key： WJPPIDQPYKNEDJ-YLIVSKOQSA-N
• SMILES： Cl.O=C(C1CCCCN1)NC[C@H](CC(=O)O)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 305
• Topological Polar Surface Area: 78.4

Additional information on (3S)-5-methyl-3-{(piperidin-2-yl)formamidomethyl}hexanoic acid hydrochloride

Introduction to (3S)-5-methyl-3-{(piperidin-2-yl)formamidomethyl}hexanoic acid hydrochloride (CAS No. 2103005-40-7)

(3S)-5-methyl-3-{(piperidin-2-yl)formamidomethyl}hexanoic acid hydrochloride, identified by its CAS number 2103005-40-7, is a specialized compound with significant implications in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers. The unique structural features of this molecule, particularly its chiral center and the presence of a piperidine moiety, contribute to its potential as a lead compound in drug discovery.

The< strong>piperidin-2-yl group in the molecular structure is a key feature that enhances the compound's pharmacological profile. Piperidine derivatives are well-known for their role in medicinal chemistry due to their ability to interact with biological targets in a highly specific manner. This interaction is crucial for the development of drugs that exhibit high selectivity and low toxicity. The< strong>formamidomethyl substituent further contributes to the molecule's complexity, enabling diverse pharmacological interactions that can be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of chiral drugs, which are non-superimposable mirror images of each other and can exhibit different biological activities. The< strong>(3S) configuration of this compound underscores its stereochemical specificity, which is essential for ensuring the efficacy and safety of potential therapeutic agents. The< strong>5-methyl group and the< strong>hexanoic acid hydrochloride moiety further refine the compound's pharmacokinetic properties, influencing its absorption, distribution, metabolism, and excretion (ADME) profiles.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products. This solubility is critical for drug delivery systems, as it allows for better bioavailability and more effective administration routes. The compound's stability under various conditions also makes it a viable candidate for further development into a commercial drug product.

Current research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple biological pathways simultaneously. The< strong>(3S)-5-methyl-3-{(piperidin-2-yl)formamidomethyl}hexanoic acid hydrochloride molecule exhibits such multifunctionality, suggesting its potential use in treating complex diseases that involve multiple pathological mechanisms. For instance, studies have shown that piperidine derivatives can modulate enzyme activity and receptor binding, making them valuable candidates for anti-inflammatory and anti-cancer therapies.

The< strong>CAS number 2103005-40-7 provides a unique identifier for this compound, facilitating its tracking and documentation in scientific literature and patent filings. This standardized identification system ensures that researchers around the world can accurately reference and utilize this compound in their studies. The CAS registry number also aids in regulatory compliance, ensuring that the compound is properly classified and handled according to established guidelines.

In conclusion, (3S)-5-methyl-3-{(piperidin-2-yl)formamidomethyl}hexanoic acid hydrochloride represents a significant advancement in pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it a valuable tool for developing new therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.